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Compound of Interest

Compound Name: Byk-R

Cat. No.: B1169707 Get Quote

Technical Support Center: RHEOBYK® Additives
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals prevent

seeding issues when using RHEOBYK® additives in their experiments.

Troubleshooting Guide: Seeding Prevention
Seeding, the formation of undesired solid particles, can compromise the quality and

performance of your formulations. Understanding the key factors that influence the

incorporation of RHEOBYK® additives is crucial for preventing this issue. This guide provides

insights into the common causes of seeding and actionable steps to avoid it.

Core Principles for Preventing Seeding:

The proper incorporation of RHEOBYK® additives is a balance of temperature, shear force,

and time. Seeding can often be traced back to one or more of the following factors:

Low Processing Temperature: Insufficient thermal energy can prevent the complete

dissolution or dispersion of the additive.

Inadequate Dwell Time: The additive may not have enough time to properly integrate into the

system.
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Excessive Temperature: Overheating can cause some additives, particularly castor oil

derivatives, to dissolve completely and then precipitate out as seeds upon cooling.

Insufficient Agitation: Proper mixing is essential for uniform distribution and to prevent

localized high concentrations of the additive. Cooling a mill base without agitation can lead to

a "false body" phenomenon, which in some cases can be corrected with agitation, but severe

seeding may be irreversible.

The following table summarizes recommended incorporation parameters for different

RHEOBYK® additive families to minimize the risk of seeding.
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Additive
Family

Key
Characteris
tics

Recommen
ded
Incorporati
on Stage

Temperatur
e Guidance

Shear Force
/ Time

Seeding
Prevention
Notes

Polyamide-

based (e.g.,

RHEOBYK®-

440)

Liquid, easy

to handle.

Letdown

stage or post-

addition.

Temperature

control is

generally not

necessary.

Medium

shear forces

for at least 5

minutes.

Avoid adding

to the

millbase, as

this can

reduce

efficiency.

Polyamide-

based (e.g.,

RHEOBYK®-

430,

RHEOBYK®-

431)

Liquid, easier

to incorporate

than some

other types.

Can be

incorporated

at lower

temperatures.

Lower

temperatures

are

acceptable.

Lower shear

is sufficient.

These are

designed for

easier

incorporation,

reducing the

risk of

seeding.

HEUR-based

Flakes (e.g.,

RHEOBYK®-

7650, 7670,

7690)

Solid, non-

dusting

flakes.

Can be used

in the

grinding

stage,

letdown, or

as a post-

additive.

30-40°C can

aid in

incorporation,

especially for

post-addition.

Post-addition

may require

longer stirring

times.

These are

designed for

easy

incorporation

and can be

added

directly or as

a pre-gel.

Modified

Urea-based

(e.g.,

RHEOBYK®-

D 420)

Liquid,

generates

thixotropic

flow.

Suitable for

post-addition.

Not specified,

but generally

robust.

Standard

mixing is

usually

sufficient.

Primarily

designed to

improve

storage

stability and

sag

resistance.
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Protocol 1: Incorporation of Liquid Polyamide-Based RHEOBYK® Additives (e.g.,

RHEOBYK®-440)

Preparation: Ensure the main formulation (letdown stage) is prepared and ready for the

addition of the rheology modifier.

Addition: While stirring the formulation, slowly add the recommended dosage of the liquid

RHEOBYK® additive.

Dispersion: Increase the stirrer speed to achieve medium shear.

Dwell Time: Continue mixing for a minimum of 5 minutes to ensure uniform distribution and

full activation of the additive.

Quality Control: Visually inspect the formulation for any signs of seeding or inhomogeneity.

Protocol 2: Incorporation of HEUR-based RHEOBYK® Flake Additives (e.g.,

RHEOBYK®-76XX Series)

Preparation: The formulation can be at the grinding, letdown, or post-addition stage.

Temperature Adjustment (Optional but Recommended for Post-Addition): Gently warm the

formulation to 30-40°C.

Addition: Gradually introduce the RHEOBYK® flakes into the vortex of the mixing

formulation.

Dispersion: Maintain agitation to ensure the flakes are well-dispersed and dissolved. For

post-addition, a longer mixing time may be necessary.

Quality Control: Check for complete dissolution of the flakes and the absence of any

particulate matter.

Visualizing the Process
Diagram 1: General Troubleshooting Logic for Seeding Issues
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Caption: Troubleshooting workflow for identifying and resolving seeding issues.
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Diagram 2: Recommended Incorporation Workflow for RHEOBYK® Additives
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Caption: General workflow for incorporating liquid and solid RHEOBYK® additives.

Frequently Asked Questions (FAQs)
Q1: What are the first signs of seeding to look out for?

A1: The initial signs of seeding can be subtle, appearing as a slight haziness or lack of clarity in

the formulation. As the problem progresses, you may observe fine, sand-like particles, or larger,

more distinct seeds. In severe cases, these can settle out over time.

Q2: Can a formulation with seeding be recovered?

A2: In some instances, such as the "false body" phenomenon seen with certain additives,

increasing agitation can resolve the issue. However, in most cases of true seeding, particularly

with heat-sensitive additives, recovery is impractical or impossible. It is far more effective to

focus on prevention.

Q3: Is it better to add RHEOBYK® additives to the millbase or during letdown?

A3: For many liquid RHEOBYK® additives, such as RHEOBYK®-440, it is preferable to add

them during the letdown stage or as a post-additive. Adding them to the high-shear

environment of the millbase can sometimes reduce their effectiveness. For the solid flake

additives, they are versatile and can be added at various stages, including the grind. Always

consult the technical data sheet for the specific product you are using.

Q4: How does the polarity of the system affect the choice and incorporation of a RHEOBYK®

additive?

A4: The polarity of your system is a critical factor. RHEOBYK® additives are designed for

specific polarity ranges, from non-polar to aqueous systems. Using an additive that is not

compatible with the polarity of your formulation can lead to poor solubility and an increased risk

of seeding.

Q5: Do the new non-dusting flake additives (RHEOBYK®-76XX series) have a lower risk of

seeding?
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A5: The RHEOBYK®-76XX series are designed for ease of incorporation. Their flake form is

non-dusting and they can be added directly to the formulation. While they are designed to be

robust, following recommended guidelines, such as warming the batch for post-addition, will

still help to ensure a smooth incorporation and minimize any potential issues.

To cite this document: BenchChem. [How to prevent seeding when using RHEOBYK
additives.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169707#how-to-prevent-seeding-when-using-
rheobyk-additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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